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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 17:0-22:4 PE-d5, a deuterated
phosphatidylethanolamine, detailing its structure, physicochemical properties, and its critical
role as an internal standard in lipidomics research.

Introduction to 17:0-22:4 PE-d5

17:0-22:4 PE-d5 is a synthetic, deuterated phospholipid. Its full chemical name is 1-
heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphoethanolamine.[1] The "-d5"
designation indicates that five hydrogen atoms on the glycerol backbone have been replaced
with deuterium, a stable isotope of hydrogen. This isotopic labeling is crucial for its primary
application.

Phosphatidylethanolamines (PEs) are a major class of phospholipids found in biological
membranes, playing key roles in membrane structure and function.[2][3][4][5][6] The specific
acyl chains attached to the glycerol backbone, in this case, heptadecanoic acid (17:0) and
docosatetraenoic acid (22:4), determine the specific properties and biological relevance of the
lipid.
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The defining feature of 17:0-22:4 PE-d5 is its utility as an internal standard in mass
spectrometry-based lipidomics. Due to its chemical similarity to endogenous PEs, it behaves
similarly during extraction and ionization. However, its increased mass due to the deuterium
atoms allows it to be distinguished from non-deuterated lipids by a mass spectrometer. This
enables accurate quantification of endogenous PE species in complex biological samples.

Molecular Structure and Properties

The structure of 17:0-22:4 PE-d5 consists of three main components: a deuterated glycerol
backbone, two fatty acyl chains, and a phosphoethanolamine head group.

» Glycerol Backbone: A three-carbon molecule that forms the central scaffold of the lipid. In
this specific molecule, the glycerol moiety is deuterated with five deuterium atoms, which
provides a distinct mass signature.

o Fatty Acyl Chains:
o At the sn-1 position: Heptadecanoic acid (17:0), a 17-carbon saturated fatty acid.[7][8]

o At the sn-2 position: Docosatetraenoic acid (22:4), a 22-carbon polyunsaturated fatty acid
with four double bonds.

o Head Group: A phosphoethanolamine moiety attached to the sn-3 position of the glycerol
backbone. This polar head group is characteristic of all phosphatidylethanolamines.[2][3][4]

[5](6]

Quantitative Data Summary

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15557320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-17-0-22-4-pe-d5
https://www.benchchem.com/product/b15557320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-17-0-22-4-pe-d5
https://escholarship.org/content/qt0h97v1bc/qt0h97v1bc_noSplash_d724d66423b203f6e00ce26e05adbae0.pdf
https://www.avantiresearch.com/en-gb/products/product/330820-ultimatesplash-one
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/marketing/global/documents/203/965/avanti-product-catalog-mk.pdf
https://www.creative-proteomics.com/resource/protocol-for-lipid-identification-by-untargeted-tandem-mass-spectrometry-coupled-with-ultra-high-pre.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11014849/
https://www.lipidmaps.org/resources/protocols/Oxidised_FAs_incells_LCMSMS_Gelhaus.pdf
https://www.creative-proteomics.com/resource/protocol-for-lipid-sample-preparation-for-biomedical-research.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Reference

Full Chemical Name

1-heptadecanoyl-2-
docosatetraenoyl-sn-
glycero(d5)-3-

phosphoethanolamine

[1]

Molecular Formula C44H75D5NO8P [1]
Formula Weight 787.13 g/mol [1]
Exact Mass 786.59 Da [1]
Purity >99% [1]
Storage Temperature -20°C [1]

Experimental Protocols

The primary application of 17:0-22:4 PE-d5 is as an internal standard for the quantification of

phosphatidylethanolamines in biological samples using liquid chromatography-mass

spectrometry (LC-MS). Below is a detailed methodology for a typical lipidomics workflow.

Lipid Extraction from Biological Samples (Modified
Bligh & Dyer Method)

This protocol is a widely used method for extracting lipids from biological matrices.

Materials:

Chloroform

Methanol

LC-MS grade water

Biological sample (e.g., plasma, tissue homogenate, cell pellet)

17:0-22:4 PE-d5 internal standard solution (of known concentration)
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e Glass vials
e Centrifuge
Procedure:

e To a known amount of the biological sample in a glass vial, add a precise volume of the
17:0-22:4 PE-d5 internal standard solution.

e Add a 2:1 (v/v) mixture of chloroform and methanol to the sample.

o Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and disruption of cell
membranes.

e Add LC-MS grade water to the mixture to induce phase separation. The final ratio of
chloroform:methanol:water should be approximately 2:2:1.8.

» Vortex the mixture again for 2 minutes.
o Centrifuge the sample at 2000 x g for 10 minutes to separate the layers.

o Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using
a glass pipette.

e Dry the extracted lipid film under a stream of nitrogen gas.

e Resuspend the dried lipid extract in an appropriate solvent (e.g., a mixture of acetonitrile and
isopropanol) for LC-MS analysis.

Quantitative Analysis by LC-MS/MS

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system

o Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

Procedure:
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« Inject the resuspended lipid extract onto a suitable chromatography column (e.g., a C18
reversed-phase column).

» Separate the lipids using a gradient elution with a mobile phase typically consisting of a
mixture of water, acetonitrile, and isopropanol with additives like formic acid or ammonium
formate to improve ionization.

e The eluent from the LC is introduced into the mass spectrometer.

e The mass spectrometer is operated in a mode that allows for the specific detection of the
precursor and product ions of the target lipids and the internal standard. For
phosphatidylethanolamines, this often involves monitoring for the neutral loss of the
ethanolamine phosphate head group (141 Da) in negative ion mode.

» Quantification is achieved by comparing the peak area of the endogenous PE species to the
peak area of the 17:0-22:4 PE-d5 internal standard.

Visualizations
Molecular Structure of 17:0-22:4 PE-d5

Fatty Acyl Chains
sn-glycero(d5) Ester Bond - sn-1: Heptadecanoic Acid (17:0)
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Phosphoester Bond Head Group
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Caption: Molecular components of 17:0-22:4 PE-d5.

Experimental Workflow for Lipidomics Analysis
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Caption: Quantitative lipidomics workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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